Cas no 2171590-63-7 (3-{(5-chloropyridin-3-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(5-chloropyridin-3-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171590-63-7
• MF: C₂₅H₂₂ClN₃O₅
• MW: 479.912285327911
• CID: 6141307
• PubChem ID: 165583048
• Update Time: 2025-05-30

3-{(5-chloropyridin-3-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(5-chloropyridin-3-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[(5-chloropyridin-3-yl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1535445
• 2171590-63-7

• Inchi： 1S/C25H22ClN3O5/c26-16-9-15(11-27-13-16)12-28-24(32)22(10-23(30)31)29-25(33)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-9,11,13,21-22H,10,12,14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZHOPQTRQVYARHK-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)CNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 479.1247985g/mol
• Monoisotopic Mass: 479.1247985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Additional information on 3-{(5-chloropyridin-3-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{(5-chloropyridin-3-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid: A Comprehensive Overview

The compound 3-{(5-chloropyridin-3-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with CAS number 2171590-63-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a 5-chloropyridin moiety, a methylcarbamoyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and protecting group strategies. The Fmoc group, in particular, is widely used in peptide synthesis to protect amino groups during multi-step reactions. This compound's structure suggests that it could serve as an intermediate in the synthesis of more complex molecules, potentially leading to novel therapeutic agents.

Recent studies have highlighted the importance of such compounds in the development of targeted therapies. For instance, the 5-chloropyridin moiety is known to exhibit bioactivity, making it a valuable component in drug design. Researchers have explored the use of similar compounds in anticancer drug development, where they have shown promise in inhibiting specific enzymes or pathways involved in tumor growth.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical catalysis. The presence of the methylcarbamoyl group suggests that it could act as a catalyst or ligand in transition metal-mediated reactions. Recent advancements in asymmetric catalysis have underscored the importance of such molecules in achieving high enantioselectivity, which is crucial for the production of chiral drugs.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the spatial arrangement of its functional groups plays a critical role in determining its reactivity and bioavailability. These insights have paved the way for the rational design of analogs with improved pharmacokinetic profiles.

In conclusion, 3-{(5-chloropyridin-3-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a fascinating example of how complex organic molecules can be harnessed for diverse applications in chemistry and medicine. Its unique structure and functional groups make it a valuable tool for researchers seeking to push the boundaries of molecular design and drug discovery.